1-(4-(Dimethylamino)-2-methoxypyrimidin-5-yl)-3-(3-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]-3-[3-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C15H16F3N5O2/c1-23(2)12-11(8-19-14(22-12)25-3)21-13(24)20-10-6-4-5-9(7-10)15(16,17)18/h4-8H,1-3H3,(H2,20,21,24)
• InChI Key: ZCJNFPHMYJSREJ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC=C1NC(=O)NC2=CC=CC(=C2)C(F)(F)F)OC
• Molecular Formula: C15H16F3N5O2
• Molecular Weight: 355.31 g/mol

Description

1-(4-(Dimethylamino)-2-methoxypyrimidin-5-yl)-3-(3-(trifluoromethyl)phenyl)urea, also known as DMTPU, is a synthetic compound that has gained significant attention in scientific research due to its potential application in the field of medicine. DMTPU belongs to the class of urea derivatives and has shown promising results in various studies related to cancer, inflammation, and other diseases. In

Scientific Research Applications

Complexation-induced Unfolding of Heterocyclic Ureas

This study explores the synthesis and conformational behavior of heterocyclic ureas, including compounds related to the specified chemical, which unfold to form multiply hydrogen-bonded complexes. These findings suggest potential applications in self-assembly and peptide mimicry, indicating a fundamental understanding of hydrogen bonding and its implications in molecular design and drug discovery (Corbin et al., 2001).

Anticancer Activity of Diaryl Ureas

Diaryl ureas, bearing structural similarities, have been evaluated for their antiproliferative activity against various cancer cell lines. This study highlights the significant potential of these compounds as anticancer agents, particularly through their inhibitory effects on cancer cell proliferation (Feng et al., 2020).

Synthesis of Pyrimidinium Betaines

Research into the synthesis of 3-substituted pyrimidinium betaines reveals new methods for creating compounds that could be pivotal in the development of new materials or as intermediates in the synthesis of complex molecules. These compounds’ reactions open pathways to novel chemical entities with potential applications in various scientific domains (Marley et al., 1989).

Electrophilic Behaviour in Protic Medium

The study of unsymmetrical dihydropyridines in protic mediums provides insights into electrochemical processes relevant to organic synthesis and potential pharmaceutical applications. Understanding these compounds' behavior under various conditions can aid in designing more efficient synthesis pathways for complex heterocyclic compounds (David et al., 1995).